[2-(benzyloxy)-3-methoxybenzyl](4-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[(3-methoxy-2-phenylmethoxyphenyl)methyl]-1-pyridin-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C21H22N2O2.ClH/c1-24-20-9-5-8-19(15-23-14-17-10-12-22-13-11-17)21(20)25-16-18-6-3-2-4-7-18;/h2-13,23H,14-16H2,1H3;1H
• InChI Key: YUSNABYHVHRCGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2)CNCC3=CC=NC=C3.Cl
• Molecular Formula: C21H23ClN2O2
• Molecular Weight: 370.9 g/mol

Description

[2-(benzyloxy)-3-methoxybenzyl](4-pyridinylmethyl)amine hydrochloride, commonly known as BnMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BnMP is a selective dopamine D3 receptor antagonist, which has been found to have a significant impact on the central nervous system.

Scientific Research Applications

BnMP has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and drug development. It has been found to have a significant impact on the central nervous system, particularly on dopamine D3 receptors. BnMP has been studied for its potential use in the treatment of drug addiction, schizophrenia, and other psychiatric disorders.

Mechanism of Action

BnMP acts as a selective antagonist of dopamine D3 receptors, which are primarily expressed in the mesolimbic system of the brain. The mesolimbic system is involved in the reward pathway and plays a crucial role in drug addiction. BnMP blocks the activation of dopamine D3 receptors, which reduces the rewarding effects of drugs of abuse and decreases the likelihood of relapse.
Biochemical and Physiological Effects:
BnMP has been found to have significant effects on the central nervous system. It has been shown to reduce drug-seeking behavior in animal models of drug addiction. BnMP has also been found to have anxiolytic and antipsychotic effects, which make it a potential candidate for the treatment of anxiety and schizophrenia. However, further research is required to establish the safety and efficacy of BnMP in humans.

Advantages and Limitations for Lab Experiments

BnMP has several advantages for lab experiments. It is a selective dopamine D3 receptor antagonist, which makes it a useful tool for studying the role of dopamine D3 receptors in drug addiction and other psychiatric disorders. BnMP is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of BnMP is that it has not been extensively studied in humans, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the research on BnMP. One potential application of BnMP is in the treatment of drug addiction. BnMP has been found to reduce drug-seeking behavior in animal models of drug addiction, and further research is required to establish its safety and efficacy in humans. Another potential application of BnMP is in the treatment of schizophrenia and other psychiatric disorders. BnMP has been found to have anxiolytic and antipsychotic effects, which make it a potential candidate for the treatment of these disorders. Further research is required to establish the safety and efficacy of BnMP in humans. Additionally, the development of more selective dopamine D3 receptor antagonists could lead to the discovery of new treatments for drug addiction and other psychiatric disorders.

Synthesis Methods

The synthesis of BnMP involves the reaction of 2-(benzyloxy)-3-methoxybenzaldehyde with 4-pyridinylmethylamine in the presence of a reducing agent such as sodium borohydride. The product obtained is then purified by column chromatography and recrystallization to obtain the final product in the form of hydrochloride salt.